Cas no 631902-69-7 (Octanoic acid, 7-oxo-, 7-oxooctyl ester)

• Product Name: Octanoic acid, 7-oxo-, 7-oxooctyl ester
• CAS No: 631902-69-7
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 1647351
• Update Time: 2024-08-30

Octanoic acid, 7-oxo-, 7-oxooctyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 7-oxo-, 7-oxooctyl ester

• Inchi： 1S/C16H28O4/c1-14(17)10-6-3-4-9-13-20-16(19)12-8-5-7-11-15(2)18/h3-13H2,1-2H3
• InChI Key： QDIPTDPHGVQNGX-UHFFFAOYSA-N
• SMILES： C(OCCCCCCC(=O)C)(=O)CCCCCC(=O)C

Computed Properties

• Exact Mass: 284.19884

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 412.2±30.0 °C(Predicted)
• PSA: 60.44